L-Leucinol

• IUPAC Name: (2S)-2-amino-4-methylpentan-1-ol
• InChI: InChI=1S/C6H15NO/c1-5(2)3-6(7)4-8/h5-6,8H,3-4,7H2,1-2H3/t6-/m0/s1
• InChI Key: VPSSPAXIFBTOHY-LURJTMIESA-N
• Canonical SMILES: CC(C)CC(CO)N
• Isomeric SMILES: CC(C)C[C@@H](CO)N
• Molecular Formula: C6H15NO
• DSSTOX Substance ID: DTXSID001032725
• Molecular Weight: 117.19 g/mol
• CAS No.: 7533-40-6

Description

L-Leucinol, also known as (S)-2-amino-4-methyl-1-pentanol, is an organic compound that belongs to the class of amino alcohols. It is a chiral molecule with a specific optical rotation, making it an important compound in various biochemical and pharmaceutical applications. This compound is a clear, colorless to pale yellow viscous liquid that is soluble in water and various organic solvents such as alcohols and ethers .

Scientific Research Applications

L-Leucinol has a wide range of applications in scientific research:

Chemistry: It is used as a chiral building block in the synthesis of various enantiomerically pure compounds.

Biology: this compound is employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: It serves as a precursor in the synthesis of pharmaceutical agents, including inhibitors of aminopeptidase N and phospholipase A2.

Industry: this compound is used in the production of chiral catalysts and as a resolving agent in chromatography.

Safety and Hazards

L-Leucinol is combustible and harmful if swallowed. It causes severe skin burns and eye damage. It may also cause respiratory irritation.

Future Directions

Future work on L-Leucinol could focus on the metabolic engineering of strains with acetyl-CoA- and glucose-uptake systems, which have been successfully constructed for L-lysine production. Another promising direction is the application of directed evolution strategies to engineer Leucine dehydrogenase for improved efficiency of L-tert-Leucinol synthesis.

Mechanism of Action

Target of Action

L-Leucinol primarily targets the mechanistic target of rapamycin complex 1 (mTORC1) . mTORC1 is an evolutionarily conserved serine/threonine kinase that controls cell cycle, growth, metabolism, and survival . It also targets the l-type amino acid transporter 1 (LAT1) , which is responsible for leucine uptake in cells .

Mode of Action

The activation of mTORC1 by this compound is a two-step process: the cellular uptake by LAT1 and the activation of mTORC1 following transport . The structural requirement for recognition by LAT1 includes carbonyl oxygen, alkoxy oxygen of the carboxyl group, an amino group, and a hydrophobic side chain . For mTORC1 activation, it additionally requires a fixed distance between carbonyl oxygen and alkoxy oxygen of the carboxyl group, and an amino group positioned at α-carbon .

Biochemical Pathways

This compound affects the mTOR signaling pathway . It stimulates the metabolic state of bacteria, especially the TCA cycle, which increases the working efficiency of the electron transfer chain . This leads to an increase in intracellular NADH, ATP concentration, and reactive oxygen species level .

Pharmacokinetics

It’s known that acetylation of leucine switches its uptake into cells from lat1 to organic anion transporters (oat1 and oat3) and the monocarboxylate transporter type 1 (mct1) . Both the kinetics of MCT1 and the ubiquitous tissue expression of MCT1 make it well suited for uptake and distribution of N-acetyl-L-leucinol .

Result of Action

Exogenous this compound increases the killing effect of sarafloxacin on drug-resistant Salmonella and other clinically resistant Salmonella serotypes . It also increases the intracellular reactive oxygen species level .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, the efficiency of antibiotics is closely related to the metabolic state of bacteria . .

Preparation Methods

Synthetic Routes and Reaction Conditions: L-Leucinol can be synthesized through several methods. One common method involves the reduction of L-leucine using a reducing agent such as lithium aluminum hydride. The reaction typically takes place in an anhydrous solvent like diethyl ether under an inert atmosphere to prevent oxidation .

Industrial Production Methods: In industrial settings, this compound can be produced through the catalytic hydrogenation of L-leucine hydrochloride in the presence of a metal catalyst such as palladium on carbon. The reaction is carried out under high pressure and temperature to achieve high yields .

Chemical Reactions Analysis

Types of Reactions: L-Leucinol undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form corresponding aldehydes or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: It can be further reduced to form primary amines using reducing agents such as sodium borohydride.

Substitution: this compound can participate in nucleophilic substitution reactions where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Thionyl chloride for converting hydroxyl groups to chlorides.

Major Products:

Oxidation: Aldehydes and ketones.

Reduction: Primary amines.

Substitution: Alkyl halides.

Comparison with Similar Compounds

L-Leucine: An essential amino acid with a similar structure but lacks the hydroxyl group present in L-Leucinol.

L-Isoleucine: Another branched-chain amino acid with a different side chain configuration.

L-Valine: A branched-chain amino acid with a shorter side chain.

Uniqueness: this compound’s uniqueness lies in its chiral nature and the presence of both amino and hydroxyl functional groups. This dual functionality allows it to participate in a broader range of chemical reactions compared to its analogs. Additionally, its ability to act as a chiral building block makes it valuable in the synthesis of enantiomerically pure compounds .